Cas no 1335423-54-5 ((2S)-1-(1-methyl-1H-pyrrol-2-yl)propan-2-amine)

• Product Name: (2S)-1-(1-methyl-1H-pyrrol-2-yl)propan-2-amine
• CAS No: 1335423-54-5
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• CID: 6323105
• PubChem ID: 29008143
• Update Time: 2025-10-12

(2S)-1-(1-methyl-1H-pyrrol-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1814159
• 1335423-54-5
• (2S)-1-(1-methyl-1H-pyrrol-2-yl)propan-2-amine

• Inchi： 1S/C8H14N2/c1-7(9)6-8-4-3-5-10(8)2/h3-5,7H,6,9H2,1-2H3/t7-/m0/s1
• InChI Key： MTLXTAIUWACVSW-ZETCQYMHSA-N
• SMILES： N1(C)C=CC=C1C[C@H](C)N

Computed Properties

• Exact Mass: 138.115698455g/mol
• Monoisotopic Mass: 138.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 31Ų

Additional information on (2S)-1-(1-methyl-1H-pyrrol-2-yl)propan-2-amine

(2S)-1-(1-Methyl-1H-Pyrrol-2-yl)Propan-2-Amine: A Comprehensive Overview

(2S)-1-(1-Methyl-1H-Pyrrol-2-yl)Propan-2-Amine, also known by its CAS number 1335423-54-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrrole ring, a methyl group, and an amine functional group, arranged in a specific stereochemistry that imparts its distinctive properties.

The pyrrole ring in (2S)-1-(1-Methyl-1H-Pyrrol-2-yl)Propan-2-Amine is a key feature that contributes to its reactivity and selectivity in various chemical reactions. Recent studies have highlighted the importance of this heterocyclic structure in mediating interactions with biological systems, particularly in enzyme inhibition and receptor binding assays. The methyl group attached to the pyrrole ring further enhances the compound's stability and bioavailability, making it a promising candidate for therapeutic applications.

From a synthetic perspective, the preparation of (2S)-1-(1-Methyl-1H-Pyrrol-2-yl)Propan-2-Amine involves a multi-step process that typically includes the formation of the pyrrole ring followed by selective alkylation and stereoselective amine formation. Researchers have explored various methodologies to optimize the synthesis of this compound, with a focus on improving yield and stereochemical control. These advancements have been documented in recent publications, underscoring the compound's significance in organic synthesis research.

In terms of pharmacological activity, (2S)-1-(1-Methyl-1H-Pyrrol-2-yl)Propan-2-Amine has shown potential as a modulator of key cellular pathways involved in neurodegenerative diseases and inflammatory conditions. Preclinical studies have demonstrated its ability to inhibit specific enzymes and modulate receptor activity, suggesting its role as a lead compound for drug discovery efforts. Furthermore, its stereochemistry plays a crucial role in determining its pharmacokinetic profile, which is essential for its efficacy as a therapeutic agent.

The application of computational chemistry tools has significantly enhanced our understanding of the molecular interactions of (2S)-1-(1-Methyl-1H-Pyrrol-2-Yl)Propan-2-Amine. Recent molecular docking studies have provided insights into its binding modes with target proteins, revealing critical residues responsible for its activity. These findings have guided further optimization efforts aimed at improving the compound's potency and selectivity.

Looking ahead, the continued exploration of (2S)-1-(1-Methyl-1H-Pyrrol-2-Yl)Propan-2-Amine's properties is expected to yield valuable insights into its potential therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate its progression from the laboratory to clinical trials. As our understanding of this compound deepens, it holds promise as a novel tool for addressing unmet medical needs.